Cas no 2108112-51-0 (3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid
• CAS No: 2108112-51-0
• MF: C₈H₁₁F₃O₂
• MW: 196.166953325272
• CID: 6034939
• PubChem ID: 165837189
• Update Time: 2025-05-19

3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid
• 2108112-51-0
• EN300-1628594

• Inchi： 1S/C8H11F3O2/c1-5-2-7(3-5,6(12)13)4-8(9,10)11/h5H,2-4H2,1H3,(H,12,13)
• InChI Key： CADCLJOTAMYUHQ-UHFFFAOYSA-N
• SMILES： FC(CC1(C(=O)O)CC(C)C1)(F)F

Computed Properties

• Exact Mass: 196.07111408g/mol
• Monoisotopic Mass: 196.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid

Professional Introduction to 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic Acid (CAS No. 2108112-51-0)

3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 2108112-51-0), is characterized by its complex molecular structure, which includes a cyclobutane ring substituted with a methyl group and a 2,2,2-trifluoroethyl group. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for various applications, particularly in the development of novel drug candidates and advanced materials.

The molecular structure of 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid consists of a rigid cyclobutane core, which is a common motif in many biologically active molecules due to its stability and ability to mimic natural steroidal structures. The introduction of the methyl group at the third position and the 2,2,2-trifluoroethyl group at the first position adds further complexity to the molecule. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in pharmaceutical research. The fluorine atoms in the 2,2,2-trifluoroethyl group can significantly enhance the metabolic stability of drug candidates by preventing rapid degradation by enzymes. This property is particularly valuable in the development of long-acting medications where prolonged circulation is desired. Additionally, fluorine atoms are known to influence the pharmacokinetic properties of drugs, often leading to improved bioavailability and efficacy.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. For instance, fluorinated analogs of existing drugs have been shown to exhibit enhanced binding affinity to their target proteins. The 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid structure provides a versatile scaffold for such modifications. Researchers have been exploring its derivatives as potential inhibitors of various enzymes and receptors involved in metabolic diseases and cancer. The cyclobutane ring itself is a common feature in many bioactive molecules due to its ability to adopt a conformation that mimics natural lactam or amide groups found in peptides.

In materials science, this compound has also shown promise as a building block for advanced polymers and coatings. The unique combination of hydrophobicity imparted by the fluoroalkyl group and the rigidity provided by the cyclobutane ring makes it an excellent candidate for creating materials with specialized surface properties. These materials could find applications in anti-fouling coatings, where their ability to repel water and organic contaminants is highly beneficial.

The synthesis of 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorinated groups often requires specialized reaction conditions and reagents to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex fluorinated molecules on an industrial scale. Techniques such as palladium-catalyzed cross-coupling reactions and metal-halogen exchange reactions have been particularly useful in constructing the desired framework.

The compound's potential as an intermediate in drug synthesis has also been explored in recent years. Researchers have been investigating its use as a precursor for more complex pharmacophores that exhibit improved therapeutic profiles. For example, derivatives of this compound have been tested as inhibitors of proteases involved in inflammation and infection processes. The ability to modify different parts of the molecule allows for fine-tuning its biological activity without compromising its core structural integrity.

The impact of fluorine substitution on the electronic properties of organic molecules cannot be overstated. Fluorine atoms are highly electronegative and can significantly alter the distribution of electron density within a molecule. This effect can be exploited to enhance binding interactions with biological targets by increasing lipophilicity or improving hydrogen bonding capabilities. In 3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid, these effects are combined with the rigidity provided by the cyclobutane ring, resulting in a molecule with tailored properties for specific applications.

In conclusion,3-methyl-1-(2,2,2-trifluoroethyl)cyclobutane-1-carboxylic acid (CAS No. 2108112-51-0) represents a fascinating example of how structural modifications can lead to novel materials with unique properties. Its potential applications in pharmaceuticals and materials science are vast and continue to be explored by researchers around the world. As synthetic chemistry advances and our understanding of molecular interactions deepens, this compound is poised to play an increasingly important role in developing next-generation therapeutics and advanced materials.